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Compound of Interest

Compound Name: cis,cis-Dimethyl muconate

Cat. No.: B15192753

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the crystal structure of cis,cis-dimethyl
muconate, a molecule of interest in various chemical and pharmaceutical research areas. This
document summarizes key crystallographic data, details the experimental protocols for its
determination, and presents a visual representation of the experimental workflow.

Crystallographic Data

The crystal structure of cis,cis-dimethyl muconate has been determined by single-crystal X-
ray diffraction. The key quantitative data from this analysis are summarized in the tables below.
This information is crucial for understanding the molecule's three-dimensional conformation,
packing in the solid state, and potential intermolecular interactions.

Crystal Data and Structure Refinement
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Parameter Value
CCDC Deposition No. 213122
Empirical Formula CsH1004
Formula Weight 170.16
Temperature 150(2) K
Wavelength 0.71073 A
Crystal System Monoclinic
Space Group P21/n

Unit Cell Dimensions

a 7.934(2) A
b 10.123(3) A
C 10.345(3) A
a 90°

B 109.59(3)°
Y 90°

Volume 782.3(4) A3
z 4

Density (calculated) 1.445 Mg/m3
Absorption Coefficient 0.118 mm~1
F(000) 360

Data Collection

Theta range for data collection 3.46 to 27.50°
Index ranges -10<=h<=9, -13<=k<=12, -13<=I<=13
Reflections collected 7113
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Independent reflections

1787 [R(int) = 0.0415]

Refinement

Refinement method

Full-matrix least-squares on F2

Data / restraints / parameters

1787/07/109

Goodness-of-fit on F2

1.043

Final R indices [I>2sigma(l)]

R1 =0.0435, wR2 = 0.1082

R indices (all data)

R1=0.0577, wR2 =0.1178

Largest diff. peak and hole

0.281 and -0.201 e.A-3

Selected Bondlengths

Bond Length (A)
O(1)-C(1) 1.205(2)
0(2)-C(1) 1.339(2)
0(2)-C(5) 1.451(2)
0(3)-C(4) 1.206(2)
0O(4)-C(4) 1.338(2)
O(4)-C(8) 1.452(2)
C(1)-C(2) 1.478(2)
C(2)-C(3) 1.334(2)
C(3)-C(3A) 1.458(3)
Selected Bond Angles
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Atoms Angle (°)

O(1)-C(1)-0(2) 124.05(15)
O(1)-C(1)-C(2) 125.04(16)
0(2)-C(1)-C(2) 110.90(14)
C(1)-0(2)-C(5) 116.31(13)
0(3)-C(4)-0(4) 124.00(15)
O(3)-C(4)-C(3A) 125.12(16)
O(4)-C(4)-C(3A) 110.87(14)
C(4)-0(4)-C(8) 116.20(13)
C(3)-C(2)-C(1) 126.82(16)
C(2)-C(3)-C(3A) 122.18(16)

Experimental Protocols

The determination of the crystal structure of cis,cis-dimethyl muconate involved the following
key stages:

Synthesis and Crystallization

cis,cis-Muconic acid is first synthesized, often through biological conversion of sugars or lignin-
derived aromatic compounds. The resulting diacid is then esterified to yield cis,cis-dimethyl
muconate. A common laboratory-scale synthesis involves suspending cis,cis-muconic acid in
methanol with a catalytic amount of a strong acid, such as sulfuric acid, followed by refluxing
the mixture.

Single crystals suitable for X-ray diffraction are typically grown by slow evaporation of a
saturated solution of the purified compound in an appropriate solvent or solvent mixture.

X-ray Data Collection

A suitable single crystal of cis,cis-dimethyl muconate was mounted on a diffractometer. The
data were collected at a low temperature (150 K) to minimize thermal vibrations and obtain a
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more accurate structure. A monochromatic X-ray beam (Mo Ka radiation, A = 0.71073 A) was
used. A series of diffraction images were collected by rotating the crystal through various
angles.

Structure Solution and Refinement

The collected diffraction data were processed to yield a set of structure factors. The crystal
structure was solved using direct methods and refined by full-matrix least-squares on F2. All
non-hydrogen atoms were refined anisotropically. Hydrogen atoms were placed in calculated
positions and refined using a riding model.

Visualizations
Experimental Workflow

The following diagram illustrates the general workflow for the determination of the crystal
structure of cis,cis-dimethyl muconate.
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Caption: Workflow for Crystal Structure Determination.
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 To cite this document: BenchChem. [Crystal Structure of cis,cis-Dimethyl Muconate: A
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15192753#crystal-structure-of-cis-cis-dimethyl-
muconate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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